N-(3-fluoro-2-methylphenyl)-2-(4-methoxyphenyl)acetamide

• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.3 g/mol
• IUPAC Name: N-(3-fluoro-2-methylphenyl)-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16FNO2/c1-11-14(17)4-3-5-15(11)18-16(19)10-12-6-8-13(20-2)9-7-12/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: JHPMNDXAXCCPLA-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1F)NC(=O)CC2=CC=C(C=C2)OC

Description

N-(3-fluoro-2-methylphenyl)-2-(4-methoxyphenyl)acetamide, commonly known as FMA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FMA belongs to the class of compounds known as arylacetamides, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of FMA is not fully understood. However, it has been suggested that FMA acts as a positive allosteric modulator of the AMPA receptor. This leads to an increase in glutamate transmission, which is believed to be responsible for the cognitive-enhancing effects of FMA.
Biochemical and Physiological Effects:
FMA has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of acetylcholine and dopamine, which are neurotransmitters that are important for cognitive function. FMA has also been shown to reduce the production of pro-inflammatory cytokines, which are involved in the development of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FMA in lab experiments is its potency. FMA has been shown to be effective at low doses, which makes it a cost-effective option for researchers. However, one of the limitations of using FMA is its limited solubility in water, which can make it difficult to administer in certain experimental conditions.

Future Directions

There are several future directions for the study of FMA. One area of research is the development of FMA analogs that have increased potency and solubility. Another area of research is the study of FMA in animal models of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Finally, the potential use of FMA in combination with other drugs for the treatment of neurodegenerative disorders should be explored.
Conclusion:
In conclusion, FMA is a promising compound that has potential therapeutic applications in the treatment of neurodegenerative disorders. The synthesis method of FMA is relatively simple, and it has been extensively studied for its pharmacological properties. FMA has been shown to have neuroprotective, cognitive-enhancing, and anti-inflammatory properties, and it has a number of advantages and limitations for lab experiments. Further research is needed to fully understand the mechanism of action of FMA and its potential use in the treatment of neurodegenerative disorders.

Synthesis Methods

The synthesis of FMA involves the reaction between 3-fluoro-2-methylbenzoic acid and 4-methoxyphenylamine. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in dichloromethane. The resulting product is then purified using column chromatography to obtain pure FMA.

Scientific Research Applications

FMA has been studied extensively for its potential therapeutic applications. It has been shown to have neuroprotective, cognitive-enhancing, and anti-inflammatory properties. FMA has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.